(2S)-2-[[[[(1S,2S)-2-Aminocyclohexyl]amino]thioxomethyl]amino]-N-(diphenylmethyl)-N,3,3-trimethylbutanamide
Overview
Description
Synthesis Analysis
This involves detailing the methods and reagents used in the compound’s synthesis. For amino acid derivatives, common methods include substitution reactions, addition reactions, and others .Molecular Structure Analysis
Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are used to determine the compound’s molecular structure .Chemical Reactions Analysis
This involves studying the compound’s reactivity. The compound’s functional groups largely determine its reactions .Physical and Chemical Properties Analysis
The compound’s physical and chemical properties, such as melting point, boiling point, solubility, and stability, are determined. Computational tools can also predict these properties .Scientific Research Applications
Synthesis and Biological Activity
- Synthesis of 2-Aminothiophene Derivatives: A study by Prasad et al. (2017) explores the synthesis of novel 2-aminothiophene derivatives, highlighting their antimicrobial activity. This research is relevant due to the structural similarities and potential biological activities of these compounds (Prasad et al., 2017).
Potential Therapeutic Uses
- Inhibition of Dipeptidyl Peptidase IV for Diabetes Treatment: Edmondson et al. (2006) discuss the development of a potent dipeptidyl peptidase IV inhibitor, which is structurally related and holds potential for type 2 diabetes treatment (Edmondson et al., 2006).
Chemical Synthesis and Analysis
- Asymmetric Syntheses of Amino Acids: A study by Gaucher et al. (1994) describes the asymmetric synthesis of various amino acids, which might be relevant for synthesizing and studying compounds like the one (Gaucher et al., 1994).
- Studies on Enaminoketones: Research by Jirkovsky (1974) on enaminoketones provides insights into the chemical behavior of structurally related compounds (Jirkovsky, 1974).
Novel Compound Synthesis
- Synthesis of Ketamine Derivatives: Masaud et al. (2022) explored the synthesis of new ketamine derivatives, which could have relevance due to their potential therapeutic applications and similarities in chemical structure (Masaud et al., 2022).
Chemical Properties and Reactions
- Modification of Amino Alcohols: Zhang et al. (2004) conducted studies on modifying amino alcohols, which is pertinent to understanding the reactivity and potential applications of related compounds (Zhang et al., 2004).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(2S)-2-[[(1S,2S)-2-aminocyclohexyl]carbamothioylamino]-N-benzhydryl-N,3,3-trimethylbutanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H38N4OS/c1-27(2,3)24(30-26(33)29-22-18-12-11-17-21(22)28)25(32)31(4)23(19-13-7-5-8-14-19)20-15-9-6-10-16-20/h5-10,13-16,21-24H,11-12,17-18,28H2,1-4H3,(H2,29,30,33)/t21-,22-,24+/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBIFZNWYUGRUDF-WPFOTENUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C(=O)N(C)C(C1=CC=CC=C1)C2=CC=CC=C2)NC(=S)NC3CCCCC3N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[C@@H](C(=O)N(C)C(C1=CC=CC=C1)C2=CC=CC=C2)NC(=S)N[C@H]3CCCC[C@@H]3N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H38N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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